Application Notes and Protocols for Pyrazinylpropanamines in Neurological Research

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*N-methyl-1-pyrazin-2-ylpropan-2-amine*
CAS No.:	*937642-61-0*
Cat. No.:	*B1367798*

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Pyrazinylpropanamines in Targeting Neurological Disorders

The intricate communication network of the central nervous system (CNS) relies on a delicate balance of neurotransmission. Disruptions in this balance are at the heart of numerous debilitating neurological and psychiatric disorders. The pyrazine moiety, a nitrogen-containing heterocycle, is a privileged scaffold in medicinal chemistry, and its derivatives have shown a wide range of biological activities.[1] This guide focuses on a specific class of these compounds, pyrazinylpropanamines, and their significant potential in neurological research, particularly as modulators of the α7 nicotinic acetylcholine receptor (α7 nAChR).

© 2026 BenchChem. All rights reserved.

The α7 nAChR, a ligand-gated ion channel highly permeable to calcium, is a key player in cognitive processes such as learning, memory, and attention.[2] Its dysfunction has been implicated in the pathophysiology of Alzheimer's disease, schizophrenia, and other CNS disorders.[3][4] Consequently, the development of compounds that can modulate α7 nAChR activity represents a promising therapeutic strategy. Pyrazinylpropanamine derivatives have emerged as potent positive allosteric modulators (PAMs) of the α7 nAChR. PAMs offer a sophisticated approach to enhancing receptor function by binding to a site distinct from the endogenous agonist (acetylcholine) binding site, thereby increasing the receptor's response to its natural ligand.[5] This mechanism preserves the temporal and spatial fidelity of physiological signaling, a significant advantage over direct-acting agonists.

These application notes and protocols will provide a comprehensive overview of the mechanism of action of pyrazinylpropanamine-based α7 nAChR PAMs, and detail established in vitro and in vivo methodologies for their characterization. The subsequent sections will equip researchers with the foundational knowledge and practical steps to effectively investigate this promising class of compounds in the quest for novel therapeutics for neurological disorders.

Mechanism of Action: Positive Allosteric Modulation of the α7 Nicotinic Acetylcholine Receptor

The primary mechanism by which pyrazinylpropanamines exert their effects in the CNS is through the positive allosteric modulation of the α7 nAChR. Understanding this mechanism is crucial for designing and interpreting experiments.

Upon binding of an agonist like acetylcholine, the α7 nAChR undergoes a conformational change, opening its ion channel and allowing an influx of cations, most notably Ca^{2+}. This calcium influx triggers a cascade of downstream signaling events essential for synaptic plasticity and neuronal function. However, the α7 nAChR is characterized by rapid desensitization, where prolonged agonist exposure leads to a closed, non-functional state.[5]

Pyrazinylpropanamine-based PAMs bind to an allosteric site on the α7 nAChR, a site topographically distinct from the acetylcholine binding pocket.[5] This binding event does not directly open the channel but rather enhances the receptor's response to acetylcholine in several ways. Based on their effects on receptor desensitization, α7 nAChR PAMs are broadly classified into two types:

© 2026 BenchChem. All rights reserved.

- Type I PAMs: These modulators primarily increase the peak current response to an agonist with minimal effect on the rate of desensitization.
- Type II PAMs: These modulators, in addition to increasing the peak current, significantly slow down the receptor's desensitization, leading to a prolonged channel opening and a more sustained influx of calcium.[6]

The enhanced and prolonged calcium signaling initiated by the synergistic action of acetylcholine and a pyrazinylpropanamine PAM can lead to the activation of various downstream kinases and transcription factors, ultimately influencing gene expression and promoting synaptic strengthening, which are cellular correlates of learning and memory.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 1: Signaling pathway of pyrazinylpropanamine PAMs at the α7 nAChR.

© 2026 BenchChem. All rights reserved.

In Vitro Characterization of Pyrazinylpropanamine Derivatives

A critical first step in the evaluation of novel pyrazinylpropanamine compounds is the thorough characterization of their interaction with the target receptor and their functional consequences in a controlled cellular environment.

Application Note: Radioligand Binding Assays for Affinity Determination

Radioligand binding assays are a gold-standard method to determine the binding affinity of a test compound for its target receptor.[7] In the context of pyrazinylpropanamines, these assays are typically performed in a competitive format to determine the compound's affinity for the α7 nAChR.

Causality Behind Experimental Choices:

- Receptor Source: Membranes from cell lines stably expressing the human α7 nAChR (e.g., HEK293 or CHO cells) or from specific brain regions rich in this receptor (e.g., hippocampus or cortex) are used to ensure a high density of the target.
- Radioligand Selection: A high-affinity radiolabeled antagonist, such as [^{3}H]methyllycaconitine or [^{125}I]α-bungarotoxin, is commonly used to label the orthosteric binding site of the α7 nAChR.
- Competitive Binding: The assay measures the ability of the unlabeled pyrazinylpropanamine to displace the radioligand from the receptor. This allows for the calculation of the inhibitory constant (Ki), a measure of the compound's binding affinity. It is important to note that for PAMs, which bind to an allosteric site, the displacement of an orthosteric radioligand may not always be observed or may be non-competitive. Therefore, these assays are often used to assess potential off-target binding to the orthosteric site or to characterize the allosteric interaction in more complex assay formats.

Protocol: Competitive Radioligand Binding Assay for α7 nAChR

- Membrane Preparation:

© 2026 BenchChem. All rights reserved.

- Homogenize cultured cells or dissected brain tissue in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).
- Centrifuge the homogenate at low speed to remove nuclei and large debris.
- Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.
- Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.
- Resuspend the final pellet in assay buffer and determine the protein concentration.

- Assay Setup (96-well plate format):
  - Total Binding: Add assay buffer, radioligand (at a concentration near its Kd), and membrane preparation to designated wells.
  - Non-specific Binding (NSB): Add assay buffer, radioligand, a high concentration of a known α7 nAChR ligand (e.g., nicotine or unlabeled α-bungarotoxin) to displace all specific binding, and membrane preparation to designated wells.
  - Competition: Add assay buffer, radioligand, varying concentrations of the pyrazinylpropanamine test compound, and membrane preparation to the remaining wells.
- Incubation: Incubate the plate at a defined temperature (e.g., room temperature or 4°C) for a sufficient time to reach equilibrium (typically 60-120 minutes).
- Harvesting: Rapidly separate bound from free radioligand by vacuum filtration through glass fiber filters (e.g., GF/B or GF/C). Wash the filters with ice-cold wash buffer to remove unbound radioligand.
- Detection: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.
- Data Analysis:
  - Calculate specific binding by subtracting NSB from total binding.

© 2026 BenchChem. All rights reserved.

- Plot the percentage of specific binding against the logarithm of the test compound concentration.
- Fit the data to a sigmoidal dose-response curve to determine the IC_{50} (the concentration of test compound that inhibits 50% of specific binding).
- Calculate the Ki value using the Cheng-Prusoff equation: $Ki = IC_{50} / (1 + [L]/Kd)$, where [L] is the concentration of the radioligand and Kd is its dissociation constant.



Click to download full resolution via product page

Figure 2: Workflow for a competitive radioligand binding assay.

© 2026 BenchChem. All rights reserved.

Application Note: Cell-Based Functional Assays for Potency and Efficacy

Functional assays are essential to determine whether a pyrazinylpropanamine that binds to the α7 nAChR acts as a PAM and to quantify its potency (EC_{50}) and efficacy (Emax). Calcium imaging assays are particularly well-suited for this purpose due to the high calcium permeability of the α7 nAChR.

Causality Behind Experimental Choices:

- Cell Line: A cell line stably expressing the human α7 nAChR is crucial for a robust and reproducible assay.
- Calcium Indicator: A fluorescent calcium indicator dye (e.g., Fluo-4 AM, Fluo-8 AM, or the dyes in FLIPR Calcium Assay Kits) is loaded into the cells. These dyes exhibit an increase in fluorescence intensity upon binding to free intracellular calcium.[8][9]
- FLIPR Technology: A Fluorometric Imaging Plate Reader (FLIPR) allows for the simultaneous addition of compounds to all wells of a microplate and the kinetic reading of the fluorescence signal, enabling high-throughput screening and the characterization of rapid cellular responses.[7][10][11]
- Assay Design for PAMs: To characterize a PAM, the assay is performed in the presence of a sub-maximal concentration of an α7 nAChR agonist (e.g., acetylcholine or a selective agonist like PNU-282987). The pyrazinylpropanamine is then added, and the potentiation of the agonist-induced calcium response is measured.

Protocol: FLIPR-Based Calcium Imaging Assay for α7 nAChR PAMs

- Cell Plating:
  - Seed cells stably expressing the α7 nAChR into 96- or 384-well black-walled, clear-bottom microplates.
  - Culture the cells overnight to allow for attachment and recovery.
- Dye Loading:

© 2026 BenchChem. All rights reserved.

- Prepare a loading buffer containing a calcium indicator dye (e.g., from a FLIPR Calcium Assay Kit) in a physiological buffer (e.g., HBSS with 20 mM HEPES). An anion-exchange inhibitor like probenecid may be required for some cell lines to prevent dye leakage.[9]
- Remove the cell culture medium and add the dye-loading buffer to each well.
- Incubate the plate for 1 hour at 37°C or room temperature, as optimized for the specific cell line.[8]

- Compound Plate Preparation:
  - Prepare a plate containing serial dilutions of the pyrazinylpropanamine test compound.
  - Prepare a solution of the α7 nAChR agonist at a concentration that elicits a sub-maximal response (e.g., EC_{20}).
- FLIPR Assay:
  - Place the cell plate and the compound plate into the FLIPR instrument.
  - Set the instrument parameters for kinetic reading of fluorescence (e.g., excitation at 470-495 nm and emission at 515-575 nm).
  - Establish a baseline fluorescence reading.
  - Initiate the automated addition of the agonist to all wells, followed shortly by the addition of the pyrazinylpropanamine test compound (or buffer as a control).
  - Record the fluorescence signal over time (typically for 2-3 minutes).
- Data Analysis:
  - Determine the peak fluorescence response for each well.
  - Normalize the data to the response of the agonist alone.
  - Plot the percentage of potentiation against the logarithm of the test compound concentration.

© 2026 BenchChem. All rights reserved.

- Fit the data to a sigmoidal dose-response curve to determine the EC_{50} (the concentration of the PAM that produces 50% of its maximal effect) and the Emax (the maximum potentiation achieved).

Compound Type	Target	Assay	Key Parameters	Typical Values
Pyrazinylpropanamine PAM	α7 nAChR	Radioligand Binding	Ki (nM)	1 - 1000
Pyrazinylpropanamine PAM	α7 nAChR	Calcium Imaging (FLIPR)	EC_{50} (nM)	10 - 5000
Pyrazinylpropanamine PAM	α7 nAChR	Calcium Imaging (FLIPR)	Emax (%)	100 - 1000

Table 1: Summary of in vitro characterization parameters for pyrazinylpropanamine derivatives.

In Vivo Evaluation of Pyrazinylpropanamine Derivatives in Neurological Models

Following robust in vitro characterization, promising pyrazinylpropanamine compounds should be evaluated in animal models of neurological disorders to assess their therapeutic potential. Cognitive enhancement is a primary therapeutic goal for α7 nAChR PAMs.

Application Note: Pharmacokinetics and Brain Penetration

For a CNS-active drug, the ability to cross the blood-brain barrier (BBB) and achieve therapeutic concentrations in the brain is paramount.[12][13][14] Pharmacokinetic (PK) studies are therefore essential.

Causality Behind Experimental Choices:

- Route of Administration: The intended clinical route of administration (e.g., oral, intravenous) should be used in preclinical PK studies.

© 2026 BenchChem. All rights reserved.

- Sample Collection: Serial blood and brain tissue samples are collected at various time points after drug administration.
- Bioanalysis: A sensitive and specific analytical method (e.g., LC-MS/MS) is required to quantify the concentration of the pyrazinylpropanamine in plasma and brain homogenates.
- Key Parameters: Important PK parameters include the maximum concentration (Cmax), time to maximum concentration (Tmax), half-life ($t_{1/2}$), and the area under the concentration-time curve (AUC). The brain-to-plasma concentration ratio (Kp) provides an initial indication of BBB penetration.[15] For a more accurate assessment, the unbound brain-to-unbound plasma ratio (Kp,uu) should be determined, as it is the unbound drug that is pharmacologically active.[15]

Application Note: Behavioral Assays for Cognitive Enhancement

Several well-validated behavioral assays in rodents can be used to assess the pro-cognitive effects of pyrazinylpropanamine derivatives. The choice of assay depends on the specific cognitive domain of interest.

Novel Object Recognition (NOR) Test: This test evaluates recognition memory, which is often impaired in Alzheimer's disease and schizophrenia. The NOR test is based on the innate tendency of rodents to explore a novel object more than a familiar one.[16][17]

Morris Water Maze (MWM) Test: This assay is a classic test of hippocampus-dependent spatial learning and memory.[3][18][19] It requires the animal to use distal visual cues to locate a hidden platform in a circular pool of water.

Protocol: Novel Object Recognition (NOR) Test

- Habituation:
  - On day 1, place each mouse individually into an open-field arena (e.g., a 40x40x40 cm box) and allow it to explore freely for 5-10 minutes. This reduces anxiety and novelty-induced hyperactivity on the testing days.
- Training (Familiarization) Phase:

© 2026 BenchChem. All rights reserved.

- On day 2, place two identical objects in the arena.
- Administer the pyrazinylpropanamine compound or vehicle at a predetermined time before the training session.
- Place the mouse in the arena and allow it to explore the objects for a set period (e.g., 5-10 minutes).
- Record the time spent exploring each object. Exploration is typically defined as the nose of the mouse being within a certain distance (e.g., 2 cm) of the object and oriented towards it.

- Testing (Choice) Phase:
  - After a retention interval (e.g., 1 hour for short-term memory or 24 hours for long-term memory), return the mouse to the arena.
  - One of the familiar objects is replaced with a novel object.
  - Record the time spent exploring the familiar and the novel object for a set period (e.g., 5 minutes).
- Data Analysis:
  - Calculate a discrimination index (DI) using the formula: DI = (Time exploring novel object - Time exploring familiar object) / (Total exploration time).
  - A positive DI indicates that the mouse remembers the familiar object and prefers to explore the novel one.
  - Compare the DI between the drug-treated and vehicle-treated groups. A significantly higher DI in the drug-treated group suggests cognitive enhancement.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 3: Workflow for the Novel Object Recognition test.

Conclusion and Future Directions

Pyrazinylpropanamines represent a promising chemical scaffold for the development of novel therapeutics for a range of neurological disorders. Their ability to act as positive allosteric modulators of the α7 nicotinic acetylcholine receptor offers a nuanced and potentially more physiological approach to enhancing cholinergic neurotransmission and improving cognitive function. The application notes and protocols provided in this guide offer a robust framework for the systematic evaluation of these compounds, from initial in vitro characterization of their affinity and functional potency to in vivo assessment of their cognitive-enhancing effects.

Future research in this area should focus on expanding the structure-activity relationship (SAR) for the pyrazinylpropanamine scaffold to optimize potency, selectivity, and pharmacokinetic properties, particularly brain penetration.[18][19] Investigating the efficacy of these compounds in a wider range of animal models, including those for schizophrenia, ADHD, and age-related cognitive decline, will be crucial for defining their full therapeutic potential. Furthermore, exploring the long-term effects of chronic treatment with pyrazinylpropanamine-based PAMs on synaptic plasticity and neuronal health will provide valuable insights into their disease-

© 2026 BenchChem. All rights reserved.

modifying capabilities. The continued application of the rigorous methodologies outlined here will undoubtedly accelerate the translation of these promising compounds from the laboratory to the clinic.

References

- A-867744 has been extensively modified to discover novel α7-PAMs. Among the synthesized molecules, pyrazole 4 has proved to be particularly interesting. It shows a significant potency (EC50 = 1.2 μM at the hα7) and efficacy for the α7 receptor and ability to improve cognitive performance in vivo in rodent models.
- Vorhees, C. V., & Williams, M. T. (2006). Morris water maze: procedures for assessing spatial and related forms of learning and memory. Nature protocols, 1(2), 848–858. [Link]
- Bertrand, D., & Gopalakrishnan, M. (2007). Allosteric modulation of nicotinic acetylcholine receptors. Biochemical pharmacology, 74(8), 1113–1122.
- Gill-Thind, J. K., Dhankher, P., D'Oyley, J. M., Sheppard, T. D., & Millar, N. S. (2015). Structurally similar allosteric modulators of α7 nicotinic acetylcholine receptors exhibit five distinct pharmacological effects. The Journal of biological chemistry, 290(6), 3552–3568. [Link]
- D'Hooge, R., & De Deyn, P. P. (2001). Applications of the Morris water maze in the study of learning and memory. Brain research. Brain research reviews, 36(1), 60–90. [Link]
- Hurst, R., Rollema, H., & Bertrand, D. (2013). Nicotinic acetylcholine receptors: from basic science to therapeutics. Pharmacology & therapeutics, 137(1), 22–54.
- Molecular Devices. (2012). FLIPR™ Assays for GPCR and Ion Channel Targets. Methods in molecular biology (Clifton, N.J.), 805, 191–204. [Link]
- Lueptow, L. M. (2017). Novel Object Recognition Test for the Investigation of Learning and Memory in Mice. Journal of visualized experiments : JoVE, (126), 55718. [Link]
- Molecular Devices. (n.d.). FLIPR Calcium 5 Assay Kit Guide. Molecular Devices. [Link]
- Koszegi, Z., Fábián, Z., Tékus, V., Bölcskei, K., & Helyes, Z. (2020). Positive allosteric modulators of alpha 7 nicotinic acetylcholine receptors enhance procognitive effects of

© 2026 BenchChem. All rights reserved.

conventional anti-Alzheimer drugs in scopolamine-treated rats. Behavioural brain research, 384, 112547. [Link]

- Ramachandran, S., et al. (2021). Pyrazine and its derivatives- synthesis and activity-a review. International Journal of Biology, Pharmacy and Allied Sciences, 10(9), 3100-3115. [Link]
- Wang, Y., et al. (2024). Pyrazine derivative synthesis in a continuous-flow system: a green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM from Thermomyces lanuginosus. RSC Advances, 14(1), 1-9. [Link]
- Sittampalam, G. S., et al. (2012). FLIPR™ Assays for GPCR and Ion Channel Targets. Assay Guidance Manual. [Link]
- Arias, H. R., et al. (2016). Positive allosteric modulators of α7 nicotinic acetylcholine receptors affect neither the function of other ligand- and voltage-gated ion channels and acetylcholinesterase, nor β-amyloid content. The international journal of biochemistry & cell biology, 76, 19–30. [Link]
- Main reaction pathways for the formation of pyrazine derivatives from two α-aminocarbonyl compounds.
- Molecular Devices. (n.d.). FLIPR Calcium Evaluation Assay Kit Guide. Molecular Devices. [Link]
- Molecular Devices. (n.d.). FLIPR Calcium 5 Assay Kit Guide. Molecular Devices. [Link]
- Wang, H. Y., et al. (2020). Activation of α7 Nicotinic Acetylcholine Receptor by its Selective Agonist Improved Learning and Memory of Amyloid Precursor Protein/Presenilin 1 (APP/PS1) Mice via the Nrf2/HO-1 Pathway. Medical science monitor : international medical journal of experimental and clinical research, 26, e921351. [Link]
- Sanap, S. N., et al. (2023). Recent update on pharmacokinetics and drug metabolism in CNS-based drug discovery. Current pharmaceutical design. [Link]
- Ramachandran, S., et al. (2021). Pyrazine and its derivatives- synthesis and activity-a review. International Journal of Biology, Pharmacy and Allied Sciences, 10(9), 3100-3115.

© 2026 BenchChem. All rights reserved.

[Link]

- Smith, D. A. (2009). Drug metabolism and pharmacokinetics, the blood-brain barrier, and central nervous system drug discovery. CNS neuroscience & therapeutics, 15(3), 194–206. [Link]
- Mensch, J., et al. (2021). Drug Penetration into the Central Nervous System: Pharmacokinetic Concepts and In Vitro Model Systems. Pharmaceutics, 13(12), 2143. [Link]
- Reichel, A. (2011). Pharmacokinetics of CNS Penetration. ResearchGate. [Link]
- Pharmacokinetic Considerations for Drugs Targeting the Central Nervous System (CNS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. ijbpas.com [ijbpas.com]
- 2. Recent Advances in the Discovery of Nicotinic Acetylcholine Receptor Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Nootropic α7 nicotinic receptor allosteric modulator derived from GABAA receptor modulators - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Activation of α7 Nicotinic Acetylcholine Receptor by its Selective Agonist Improved Learning and Memory of Amyloid Precursor Protein/Presenilin 1 (APP/PS1) Mice via the Nrf2/HO-1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. Structurally similar allosteric modulators of α7 nicotinic acetylcholine receptors exhibit five distinct pharmacological effects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers - PMC [pmc.ncbi.nlm.nih.gov]
- 8. moleculardevices.com [moleculardevices.com]
- 9. moleculardevices.com [moleculardevices.com]

© 2026 BenchChem. All rights reserved.

- 10. researchgate.net [researchgate.net]
- 11. FLIPR™ Assays for GPCR and Ion Channel Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 12. Recent Update on Pharmacokinetics and Drug Metabolism in CNS-based Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Drug Metabolism and Pharmacokinetics, the Blood-Brain Barrier, and Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Drug Penetration into the Central Nervous System: Pharmacokinetic Concepts and In Vitro Model Systems - PMC [pmc.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. Maximizing the effect of an α7 nicotinic receptor PAM in a mouse model of schizophrenia-like sensory inhibition deficits - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Positive allosteric modulators of alpha 7 nicotinic acetylcholine receptors enhance procognitive effects of conventional anti-Alzheimer drugs in scopolamine-treated rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Positive allosteric modulators of the α7 nicotinic acetylcholine receptor: SAR investigation around PNU-120596 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Structure-activity relationships of N-substituted ligands for the alpha7 nicotinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Application Notes and Protocols for Pyrazinylpropanamines in Neurological Research]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1367798/docs#application-notes-and-protocols-for-pyrazinylpropanamines-in-neurological-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.